Cas no 1020229-84-8 (1-(3-methylphenyl)-6-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1H-pyrazolo[3,4-d]pyrimidin-4-ol)

• Product Name: 1-(3-methylphenyl)-6-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• CAS No: 1020229-84-8
• MF: C₂₁H₁₈N₄OS
• MW: 374.458822727203
• CID: 6030663
• PubChem ID: 135873768
• Update Time: 2025-10-30

1-(3-methylphenyl)-6-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1H-pyrazolo[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenyl)-6-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• HXHQARGSWRKKLR-UXBLZVDNSA-N
• 1020229-84-8
• 6-(cinnamylthio)-1-(m-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• AKOS024640058
• 1-(3-methylphenyl)-6-[(E)-3-phenylprop-2-enyl]sulfanyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• F2330-0743

• Inchi： 1S/C21H18N4OS/c1-15-7-5-11-17(13-15)25-19-18(14-22-25)20(26)24-21(23-19)27-12-6-10-16-8-3-2-4-9-16/h2-11,13-14,22H,12H2,1H3/b10-6+
• InChI Key： BPSDWIILMIYHOA-UXBLZVDNSA-N
• SMILES： C1(SC/C=C/C2=CC=CC=C2)=NC(=O)C2=CNN(C3=CC=CC(C)=C3)C2=N1

Computed Properties

• Exact Mass: 374.12013238g/mol
• Monoisotopic Mass: 374.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.6Ų

Additional information on 1-(3-methylphenyl)-6-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1H-pyrazolo[3,4-d]pyrimidin-4-ol

Chemical Compound CAS No. 1020229-84-8: 1-(3-methylphenyl)-6-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1H-pyrazolo[3,4-d]pyrimidin-4-ol

The chemical compound with CAS No. 1020229-84-8, known as 1-(3-methylphenyl)-6-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1H-pyrazolo[3,4-d]pyrimidin-4-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyrazolo[3,4-d]pyrimidine core, substituted with a 3-methylphenyl group at position 1 and a (2E)-3-phenylpropenylsulfanyl group at position 6. These substituents play a crucial role in modulating the compound's pharmacokinetic properties and bioactivity.

Recent studies have highlighted the potential of pyrazolo[3,4-d]pyrimidines as scaffolds for drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The (2E)-3-phenylpropenylsulfanyl group attached to the pyrazolo[3,4-d]pyrimidine core is believed to enhance the compound's ability to interact with target proteins through π–π stacking and hydrophobic interactions. This structural feature has been shown to improve the compound's solubility and stability, making it a promising candidate for further preclinical evaluation.

The synthesis of 1-(3-methylphenyl)-6-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1H-pyrazolo[3,4-d]pyrimidin-4-ol involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine ring system through cyclization reactions and the subsequent introduction of the substituents at positions 1 and 6. Researchers have employed various strategies to optimize the synthesis pathway, including the use of microwave-assisted synthesis and continuous flow reactors, which have significantly improved the yield and purity of the final product.

From a pharmacological perspective, this compound has demonstrated remarkable activity in vitro against several disease-relevant targets. For instance, recent studies have shown that it exhibits potent inhibitory activity against protein kinases such as Src and Abl, which are implicated in various cancers. The sulfanyl group at position 6 has been identified as a critical determinant of this activity, as it facilitates interactions with the ATP-binding pocket of these kinases. Additionally, preliminary studies suggest that this compound may also possess anti-inflammatory properties, making it a versatile candidate for multi-target therapies.

One of the most exciting developments in recent research is the exploration of structure–activity relationships (SAR) for this compound class. By systematically modifying the substituents on the pyrazolo[3,4-d]pyrimidine core, researchers have been able to identify key structural elements that enhance potency and selectivity. For example, replacing the (2E)-3-phenylpropenylsulfanyl group with other electron-rich aromatic substituents has led to improved binding affinities for certain targets. These findings underscore the importance of rational drug design in optimizing therapeutic candidates.

In terms of bioavailability and pharmacokinetics, this compound has shown favorable properties in preclinical models. Studies in rodents have demonstrated moderate oral bioavailability and acceptable clearance rates, suggesting that it may be suitable for systemic administration. However, further investigations are required to fully characterize its pharmacokinetic profile and assess its potential for clinical translation.

The development of novel synthetic methodologies has also been a focal point in recent research efforts. For instance, researchers have explored the use of click chemistry approaches to streamline the construction of complex molecules like this one. By employing copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions or other modular assembly strategies, chemists can now synthesize derivatives of this compound with greater efficiency and precision.

Looking ahead, there is significant interest in exploring the therapeutic potential of CAS No. 1020229-84-8 across multiple disease areas. Ongoing preclinical studies are investigating its efficacy in models of cancer, inflammation, and neurodegenerative diseases. Early results are promising; however, additional research is needed to validate these findings and establish its safety profile.

In conclusion, CAS No. 1020229-84 -8, or 1-(3-methylphenyl)-6-{[(2E)-3 -phenylprop - 2 - en - 1 - yl ] sulfanyl } - 1 H - pyrazolo [ 3 , 4 - d ] pyrimidin - 4 - ol, represents a compelling example of how modern medicinal chemistry can leverage structural diversity to develop innovative therapeutic agents. With its unique combination of biological activity and favorable pharmacokinetic properties , this compound holds great promise for advancing our understanding of disease mechanisms and paving new avenues for treatment development.